Cas no 1261904-09-9 (4-(3-Fluoro-4-methylphenyl)nicotinic acid)

4-(3-Fluoro-4-methylphenyl)nicotinic acid structure
1261904-09-9 structure
Product Name:4-(3-Fluoro-4-methylphenyl)nicotinic acid
CAS No:1261904-09-9
MF:C13H10FNO2
MW:231.222406864166
CID:2762454
PubChem ID:53229223
Update Time:2025-04-21

4-(3-Fluoro-4-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Fluoro-4-methylphenyl)nicotinic acid, 95%
    • 4-(3-FLUORO-4-METHYLPHENYL)NICOTINIC ACID
    • 1261904-09-9
    • MFCD18323389
    • DTXSID50692479
    • 4-(3-Fluoro-4-methylphenyl)nicotinic acid
    • Inchi: 1S/C13H10FNO2/c1-8-2-3-9(6-12(8)14)10-4-5-15-7-11(10)13(16)17/h2-7H,1H3,(H,16,17)
    • InChI Key: VDTWQPOQUOJLBZ-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)C1C=CN=CC=1C(=O)O

Computed Properties

  • Exact Mass: 231.06955672Da
  • Monoisotopic Mass: 231.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų
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